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For Researchers, Scientists, and Drug Development Professionals

Element 115, officially named Moscovium (Mc), is a superheavy, synthetic element that does

not occur naturally. Its production is confined to a few specialized laboratories worldwide,

employing complex nuclear fusion techniques. This guide provides an objective comparison of

the different production routes for Moscovium, supported by available experimental data, to

inform researchers in the field. The primary method, and to date the only experimentally

successful one, is "hot fusion." Theoretical "cold fusion" routes are also discussed as potential

future alternatives.

Hot Fusion: The Proven Pathway to Moscovium
The synthesis of Moscovium has been exclusively achieved through hot fusion reactions, a

process characterized by the formation of a compound nucleus with high excitation energy.[1]

This method has been pioneered and extensively utilized at the Joint Institute for Nuclear

Research (JINR) in Dubna, Russia.[2][3][4][5]

The most effective and widely documented hot fusion reaction for producing Moscovium

involves bombarding a target of Americium-243 (

243243

Am) with a beam of Calcium-48 (

4848
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Ca) ions.[3][4][5] This reaction leads to the formation of an excited compound nucleus of
Moscovium, which then de-excites by evaporating a number of neutrons. The number of
evaporated neutrons determines the specific isotope of Moscovium produced.

Quantitative Data for the 243^{243}243 Am( 48^{48}48
Ca,xn)Mc Reaction
The following table summarizes the key experimental data for the production of Moscovium

isotopes via the hot fusion reaction

243243

Am +

4848

Ca. The data has been compiled from various experiments conducted at JINR.

Neutron
Evaporation
Channel (xn)

Produced
Isotope

Beam Energy
(MeV)

Excitation
Energy (MeV)

Measured
Cross-Section
(pb)

2n
289289

Mc

~231-238 31-36 ~0.07 - 0.7

3n
288288

Mc

~238-251 34-47 ~3 - 17.1

4n
287287

Mc

~251-259 42-47 ~1

5n
286286

Mc

~259 - ~0.5

Note: Cross-section values can vary between different experimental runs and analysis

methods. The values presented here represent a range reported in the literature.[6][7][8]
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Cold Fusion: A Theoretical Alternative
Cold fusion reactions are characterized by the formation of a compound nucleus with a lower

excitation energy compared to hot fusion.[9] This is typically achieved by using heavier

projectiles and targets that are closer to the doubly magic nucleus

208208

Pb. While cold fusion has been successfully used to synthesize other superheavy elements,
there is currently no experimental evidence for the production of Moscovium via this route.

Theoretical studies have proposed potential cold fusion reactions for the synthesis of

Moscovium, such as the bombardment of a Bismuth-209 (ngcontent-ng-c4139270029=""

_nghost-ng-c4104608405="" class="inline ng-star-inserted">

209209

Bi) target with Selenium-82 (

8282

Se) ions. However, the predicted cross-sections for such reactions are extremely low, making
them experimentally challenging with current technologies.[10] The primary advantage of cold
fusion, a potentially higher survival probability of the compound nucleus due to lower excitation
energy, is offset by the significantly lower fusion probability in the entrance channel for such
heavy systems.

Experimental Protocol: Synthesis and Detection of
Moscovium via Hot Fusion
The production and identification of Moscovium is a multi-stage process requiring highly

specialized equipment. The following protocol outlines the key steps based on experiments

conducted at JINR.

Target Preparation: A target is prepared by depositing a thin layer of Americium-243 oxide (

243243
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AmO

22​

) onto a backing foil, typically made of titanium. The target thickness is a critical parameter,
generally in the range of 0.3-0.4 mg/cm².[11][12]

Ion Beam Acceleration: A beam of Calcium-48 (

4848

Ca) ions is generated and accelerated to a specific energy using a cyclotron, such as the
U400 cyclotron at JINR.[1] The beam is then directed towards the

243243

Am target.

Fusion-Evaporation Reaction: The

4848

Ca projectiles fuse with the

243243

Am target nuclei, forming a highly excited compound nucleus of Moscovium. This compound
nucleus promptly evaporates several neutrons (typically 3 or 4) to release excess energy
and form a more stable Moscovium isotope.[3]

Separation of Reaction Products: The produced Moscovium atoms, along with unreacted

beam particles and other reaction byproducts, recoil out of the target. This mixture is then

passed through a gas-filled recoil separator, such as the Dubna Gas-Filled Recoil Separator

(DGFRS).[11] The separator uses magnetic and electric fields to separate the Moscovium

atoms based on their mass-to-charge ratio, guiding them to a detector system while filtering

out the unwanted particles.

Detection and Identification: The separated Moscovium atoms are implanted into a position-

sensitive silicon detector. The identification of a Moscovium atom is achieved by observing

its characteristic alpha decay chain. The implanted atom will undergo a series of alpha
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decays, emitting alpha particles with specific energies and at specific time intervals. This

decay chain is unique to the Moscovium isotope and its daughter nuclei, providing a

definitive signature of its creation.[11][13]

Visualizing the Process
To better illustrate the concepts discussed, the following diagrams have been generated using

the Graphviz (DOT language).

288Mc 284Nhα 280Rgα 276Mtα 272Bhα 268Dbα Spontaneous Fission

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Moscovium - Wikipedia [en.wikipedia.org]

3. Moscovium Facts: Element 115 [thoughtco.com]

4. Moscovium Element 115 | Uses, History & Properties - Lesson | Study.com [study.com]

5. Moscovium | Mc (Element) - PubChem [pubchem.ncbi.nlm.nih.gov]

6. First experiment at the Super Heavy Element Factory: new data from the 243 Am + 48 Ca
reaction - Kovrizhnykh - Bulletin of the Russian Academy of Sciences: Physics [journals.eco-
vector.com]

7. osti.gov [osti.gov]

8. researchgate.net [researchgate.net]

9. arxiv.org [arxiv.org]

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www1.jinr.ru/Preprints/2003/178(E7-2003-178).pdf
https://www.azom.com/article.aspx?ArticleID=7958
https://www.benchchem.com/product/b1246206?utm_src=pdf-body-img
https://www.benchchem.com/product/b1246206?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/379949595_First_experiment_at_the_Super_Heavy_Element_Factory_new_data_from_the_243Am_48Ca_reaction
https://en.wikipedia.org/wiki/Moscovium
https://www.thoughtco.com/moscovium-facts-element-115-4122577
https://study.com/learn/lesson/moscovium-element-115-uses.html
https://pubchem.ncbi.nlm.nih.gov/element/Moscovium
https://journals.eco-vector.com/0367-6765/article/view/654625
https://journals.eco-vector.com/0367-6765/article/view/654625
https://journals.eco-vector.com/0367-6765/article/view/654625
https://www.osti.gov/servlets/purl/1890311
https://www.researchgate.net/publication/234065896_Investigation_of_the_243Am48Ca_reaction_products_previously_observed_in_the_experiments_on_elements_113_115_and_117
https://arxiv.org/pdf/2207.12924
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1246206?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. [2210.08941] Prediction for the synthesis cross sections of new moscovium isotopes in
fusion-evaporation reactions [arxiv.org]

11. www1.jinr.ru [www1.jinr.ru]

12. Oganesson - Wikipedia [en.wikipedia.org]

13. azom.com [azom.com]

To cite this document: BenchChem. [A Comparative Guide to the Production of Element 115:
Moscovium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246206#comparison-of-different-production-routes-
for-element-115]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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